Cas no 136548-98-6 (ethyl 1H-pyrazolo1,5-aimidazole-7-carboxylate)

• Product Name: ethyl 1H-pyrazolo1,5-aimidazole-7-carboxylate
• CAS No: 136548-98-6
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 1081921
• PubChem ID: 353963
• Update Time: 2025-10-05

ethyl 1H-pyrazolo1,5-aimidazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole-7-carboxylic acid ethyl ester
• Ethyl 1H-imidazo[1,2-b]pyrazole-7-carboxylate
• ethyl 5H-imidazo[1,2-b]pyrazole-7-carboxylate
• 136548-98-6
• NSC-603612
• ethyl 1H-pyrazolo[1,5-a]imidazole-7-carboxylate
• EN300-192833
• G79066
• DB-351253
• DTXSID10326607
• A1-01163
• JYHALBHATXJLAT-UHFFFAOYSA-N
• Ethyl1H-imidazo[1,2-b]pyrazole-7-carboxylate
• SCHEMBL1138081
• NSC603612
• ethyl 1H-pyrazolo1,5-aimidazole-7-carboxylate

• Inchi： 1S/C8H9N3O2/c1-2-13-8(12)6-5-10-11-4-3-9-7(6)11/h3-5,10H,2H2,1H3
• InChI Key： YHKDPXNVHBXOIU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNN2C=CN=C21)=O

Computed Properties

• Exact Mass: 178.06174
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 56.49

ethyl 1H-pyrazolo1,5-aimidazole-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)